Cas no 5048-02-2 (Phenol, 4-(methoxymethyl)-2,6-dimethyl-)

• Product name: Phenol, 4-(methoxymethyl)-2,6-dimethyl-
• CAS No: 5048-02-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 364818
• PubChem ID: 585386

Phenol, 4-(methoxymethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(methoxymethyl)-2,6-dimethyl-
• 4-(Methoxymethyl)-2,6-dimethylphenol
• 4-(Methoxymethyl)-2,6-dimethylphenol #
• QYYDUDRFMJMOSJ-UHFFFAOYSA-N
• DTXSID20342878
• 5048-02-2
• SCHEMBL9191718
• 2,6-Dimethyl-4-(methoxymethyl)phenol

• Inchi： InChI=1S/C10H14O2/c1-7-4-9(6-12-3)5-8(2)10(7)11/h4-5,11H,6H2,1-3H3
• InChI Key： QYYDUDRFMJMOSJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C)COC

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers